Cas no 3048-12-2 (1-nitro-4-(phenoxymethyl)benzene)

• Product Name: 1-nitro-4-(phenoxymethyl)benzene
• CAS No: 3048-12-2
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• MDL: MFCD00024778
• CID: 916082
• PubChem ID: 99674
• Update Time: 2025-04-19

1-nitro-4-(phenoxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-nitro-4-(phenoxymethyl)benzene
• 4-Nitrobenzyl phenyl ether
• benzene, 1-nitro-4-(phenoxymethyl)-
• NSC263498
• DTXSID40184550
• NSC-263498
• (4-Nitrobenzyl) phenyl ether
• p-Nitrobenzyl phenyl ether
• CCRIS 7965
• SCHEMBL227098
• DS-009929
• AS-55095
• 3048-12-2
• 4-(Phenoxymethyl)nitrobenzene
• W16346
• EN300-15518
• NSC 263498
• AKOS008913282
• CHEMBL4467933
• Z26347915
• (4-Nitrobenzyl)phenyl ether
• BKSDFYLOSRTHTL-UHFFFAOYSA-N
• MFCD00024778
• CS-0309066
• 9Z9ZS24JA7
• Ether, p-nitrobenzyl phenyl

• MDL： MFCD00024778
• Inchi： 1S/C13H11NO3/c15-14(16)12-8-6-11(7-9-12)10-17-13-4-2-1-3-5-13/h1-9H,10H2
• InChI Key： BKSDFYLOSRTHTL-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.07393
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37